4-(Hydroxymethyl)azetidine-2-carboxylic acid

• Molecular Formula: C5H9NO3
• Molecular Weight: 131.13 g/mol
• IUPAC Name: 4-(hydroxymethyl)azetidine-2-carboxylic acid
• InChI: InChI=1S/C5H9NO3/c7-2-3-1-4(6-3)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)
• InChI Key: ZKORKMCEVCKOFV-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC1C(=O)O)CO

Description

4-(Hydroxymethyl)azetidine-2-carboxylic acid is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

179 mg (0.575 mmol) of N-benzyl-4-(hydroxymethyl)azetidine-2-carboxylic acid benzyl ester and 60 mg of 20% Pd(OH)2 /C (containing 31% of water) in 30 ml of methanol are hydrogenated in a Parr shaker under 4 atm of hydrogen for 3.5 h. The catalyst is filtered off through a double paper filter and washed with methanol, the solution evaporated, and the residue chromatographed on silica gel (isopropanol/water/conc. NH3 14:5:1) to yield, after evaporation and drying i.v., 53.6 mg (71%) of 4-(hydroxymethyl)azetidine-2-carboxylic acid as a colorless solid. 1H NMR (D2O): δ 4.71 (t, 1H, J=9), 4.56 (m, 1H), 3.80 (m, 2H), 2.81 (dt, 1H, J=12 (d), 9.5 (t)), 2.43 (dt, 1H, J=12.5 (d), 8.5 (t)). IR (nujol): 3239, 3146, 2589, 2438, 1620, 1565, 1410, 1327, 1302, 1188, 1099, 1038, 999, 885, 828, 758, 725 cm-1.